Cas no 168850-69-9 (Methyl 4,5-dimethylthiophene-2-carboxylate)

• Product Name: Methyl 4,5-dimethylthiophene-2-carboxylate
• CAS No: 168850-69-9
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 98541
• PubChem ID: 10012331
• Update Time: 2025-04-18

Methyl 4,5-dimethylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-dimethylthiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 4,5-dimethyl-, methyl ester
• 3,4-DIMETHOXYTHIOPHENOL
• 4,5-dimethyl-2-thiophenecarboxylic acid methyl ester
• 5-methoxycarbonyl-2,3-dimethylthiophene
• QC-5993
• Methyl4,5-dimethylthiophene-2-carboxylate
• AKOS006239995
• 168850-69-9
• J-522678
• DTXSID60434084
• XXADHBPGMPBSBE-UHFFFAOYSA-N
• SCHEMBL9925990
• A811028

• Inchi： 1S/C8H10O2S/c1-5-4-7(8(9)10-3)11-6(5)2/h4H,1-3H3
• InChI Key： XXADHBPGMPBSBE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(C)=C1C

Computed Properties

• Exact Mass: 170.04000
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.54000
• LogP: 2.15150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives